Cas no 6222-11-3 (Carbonic acid, hexadecyl methyl ester)

• Product Name: Carbonic acid, hexadecyl methyl ester
• CAS No: 6222-11-3
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 453866
• PubChem ID: 526439
• Update Time: 2025-04-19

Carbonic acid, hexadecyl methyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, hexadecyl methyl ester
• Methyl hexadecyl carbonate
• SCHEMBL1839720
• WZMKUTXQIPEPTH-UHFFFAOYSA-N
• 6222-11-3
• DTXSID30335695

• Inchi： 1S/C18H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21-18(19)20-2/h3-17H2,1-2H3
• InChI Key： WZMKUTXQIPEPTH-UHFFFAOYSA-N
• SMILES： O(C(=O)OC)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 300.26658
• Monoisotopic Mass: 300.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 17
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53